(3S)-3-Amino-3-(4-methylcyclohexyl)propanoic acid

• Molecular Formula: C10H19NO2
• Molecular Weight: 185.26 g/mol
• IUPAC Name: (3S)-3-amino-3-(4-methylcyclohexyl)propanoic acid
• InChI: InChI=1S/C10H19NO2/c1-7-2-4-8(5-3-7)9(11)6-10(12)13/h7-9H,2-6,11H2,1H3,(H,12,13)/t7?,8?,9-/m0/s1
• InChI Key: YIJIYIFOIBRKDM-HACHORDNSA-N
• Isomeric SMILES: CC1CCC(CC1)[C@H](CC(=O)O)N
• Canonical SMILES: CC1CCC(CC1)C(CC(=O)O)N

Description

(3S)-3-Amino-3-(4-methylcyclohexyl)propanoic acid is a chiral β-amino acid characterized by a 4-methylcyclohexyl substituent at the β-carbon position. β-Amino acids, unlike their α-counterparts, exhibit unique conformational flexibility and metabolic stability, making them valuable in medicinal chemistry and drug design . The 4-methylcyclohexyl group introduces significant steric bulk and lipophilicity, which may influence pharmacokinetic properties such as solubility, membrane permeability, and target binding .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (3S)-3-Amino-3-(4-methylcyclohexyl)propanoic acid can be achieved through several methods. One common approach involves the decarboxylation of N’-cyclohexenylcarbonyl-substituted 2-aminobenzoic acid hydrazide, followed by reaction with succinic anhydride in acetic acid . Another method includes the condensation of isatoic anhydride with the hydrazide, followed by treatment with succinic anhydride under similar conditions . The mixed anhydride method, often used in peptide synthesis, is also employed to prepare anilides of this compound .

Industrial Production Methods: Industrial production of (3S)-3-Amino-3-(4-methylcyclohexyl)propanoic acid typically involves optimizing the reaction conditions to achieve high yields and purity. The mixed anhydride method is preferred due to its efficiency and the quality of the final product .

Chemical Reactions Analysis

Types of Reactions: (3S)-3-Amino-3-(4-methylcyclohexyl)propanoic acid undergoes various chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding nitro or nitroso derivatives.

Reduction: The compound can be reduced to form amines or other reduced derivatives.

Substitution: The amino group can participate in nucleophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Reagents like alkyl halides and acyl chlorides are employed in substitution reactions.

Major Products Formed: The major products formed from these reactions include nitro derivatives, reduced amines, and various substituted derivatives depending on the reagents and conditions used.

Scientific Research Applications

(3S)-3-Amino-3-(4-methylcyclohexyl)propanoic acid has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound is studied for its potential biological activities, including its role as a ligand in receptor binding studies.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the synthesis of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of (3S)-3-Amino-3-(4-methylcyclohexyl)propanoic acid involves its interaction with specific molecular targets. The amino group can form hydrogen bonds with target molecules, while the cyclohexyl ring provides hydrophobic interactions. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.

Comparison with Similar Compounds

Table 1: Key Structural and Pharmacological Comparisons

Compound Name	Substituent Group	Molecular Weight (g/mol)*	LogP (Estimated)	Pharmacological Use	BBB Permeability
(3S)-3-Amino-3-(4-methylcyclohexyl)propanoic acid	4-Methylcyclohexyl	~215.3	~2.1	Synthetic intermediate, drug lead	Likely low (steric hindrance)
BMAA (2-Amino-3-(methylamino)propanoic acid)	Methylamino	118.1	-1.2	Neurotoxin (ALS-PDC link)	Low (Permeability: 2–5 × 10⁻⁵ mL/s/g)
(3S)-3-Amino-3-(3,4-dichlorophenyl)propanoic acid	3,4-Dichlorophenyl	~248.5	~3.5	Pharmaceutical intermediate	Moderate (aromatic Cl groups)
(3S)-3-Amino-3-(furan-2-yl)propanoic acid	Furan-2-yl	~169.2	~0.8	Research chemical, drug synthesis	High (small planar group)
3-Amino-3-(pyridin-4-yl)propanoic acid	Pyridin-4-yl	~180.2	~0.5	Biologically active precursor	Moderate (polar N-heterocycle)

*Calculated based on substituent contributions.

Key Comparative Insights

Substituent Effects on Pharmacokinetics

• BBB Permeability : Bulky substituents (e.g., 4-methylcyclohexyl) limit blood-brain barrier penetration due to steric hindrance, as seen in BMAA, which has a permeability-surface area product of 2–5 × 10⁻⁵ mL/s/g . In contrast, smaller planar groups (e.g., furan) may improve CNS uptake .

Notes

Structural Diversity: Substituents drastically alter bioactivity; for instance, BMAA’s neurotoxicity contrasts with the inertness of feruloylquinic acid () or 3-hydroxy-4-methoxycinnamic acid (), which are plant-derived and non-toxic .

Synthetic Challenges : Bulky groups like 4-methylcyclohexyl may complicate enantioselective synthesis, necessitating advanced catalytic systems .

Commercial Relevance: The furan-2-yl derivative has a growing market (2025–2030 projections), indicating demand for structurally diverse β-amino acids .

Biological Activity

(3S)-3-Amino-3-(4-methylcyclohexyl)propanoic acid, a chiral amino acid derivative, has garnered attention in medicinal chemistry due to its potential biological activities. This compound is primarily studied for its roles in neurological disorders and its antimicrobial properties. This article compiles diverse research findings and case studies that elucidate the biological activity of this compound.

• Molecular Formula : C$_{12}$H$_{19}$NO$_2$
• Molecular Weight : 209.29 g/mol
• Structure : The compound features a chiral center at the carbon atom adjacent to the amino group, which influences its biological interactions.

The biological activity of (3S)-3-amino-3-(4-methylcyclohexyl)propanoic acid is attributed to its ability to interact with various molecular targets, such as neurotransmitter receptors and enzymes. These interactions can modulate biochemical pathways, influencing neuronal signaling and potentially offering therapeutic benefits in neurological conditions.

1. Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of derivatives of (3S)-3-amino-3-(4-methylcyclohexyl)propanoic acid against multidrug-resistant pathogens. For instance, compounds exhibiting structural similarities have shown significant activity against the ESKAPE group of bacteria and drug-resistant Candida species.

Pathogen	Minimum Inhibitory Concentration (MIC)
MRSA	1 - 8 µg/mL
VRE	0.5 - 2 µg/mL
Gram-negative bacteria	8 - 64 µg/mL
Candida auris	0.5 - 64 µg/mL

These findings suggest that derivatives of this compound could serve as foundational platforms for developing new antimicrobial agents targeting resistant strains .

2. Anticancer Activity

The compound has also been evaluated for anticancer properties, particularly in non-small cell lung cancer (NSCLC) models. In vitro studies demonstrated that certain derivatives could reduce A549 cell viability significantly and suppress cell migration.

Compound	Cell Viability Reduction (%)	Cytotoxicity to Vero Cells
Compound 20	50%	Low
Doxorubicin	Standard Reference	High

Compounds showed promising antioxidant properties, making them candidates for further development as anticancer agents .

Case Studies

• Neurological Disorders : Research indicates that (3S)-3-amino-3-(4-methylcyclohexyl)propanoic acid may modulate neurotransmitter systems, potentially offering therapeutic avenues for conditions such as anxiety and depression.
• Infection Control : A study demonstrated that derivatives exhibited potent activity against Candida auris, a significant concern due to its resistance to conventional antifungals, highlighting their potential in infection control strategies .